Cas no 2248314-34-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)-3-fluorobenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)-3-fluorobenzoate
• CAS No: 2248314-34-1
• MF: C₁₇H₁₃FN₂O₄
• MW: 328.294527769089
• CID: 6435502
• PubChem ID: 165727525
• Update Time: 2025-05-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)-3-fluorobenzoate
• 2248314-34-1
• EN300-6516472

• Inchi： 1S/C17H13FN2O4/c1-19(2)14-8-7-10(9-13(14)18)17(23)24-20-15(21)11-5-3-4-6-12(11)16(20)22/h3-9H,1-2H3
• InChI Key： AXYOVTDKPQBBSC-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=CC=1N(C)C

Computed Properties

• Exact Mass: 328.08593506g/mol
• Monoisotopic Mass: 328.08593506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)-3-fluorobenzoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)-3-fluorobenzoate (CAS No. 2248314-34-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)-3-fluorobenzoate (CAS No. 2248314-34-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and material science research. Its unique molecular structure, featuring a 1,3-dioxo-isoindole core coupled with a 4-(dimethylamino)-3-fluorobenzoate moiety, makes it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological pathways.

In recent years, the demand for fluorinated compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)-3-fluorobenzoate has surged due to their enhanced stability and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, where fluorinated molecules play a pivotal role. The dimethylamino group in its structure further enhances its solubility and interaction with biological targets, making it a candidate for neurological and oncological research.

The synthesis of CAS No. 2248314-34-1 involves multi-step organic reactions, often starting from phthalic anhydride derivatives and fluorinated aromatic amines. Its purity and yield are critical for industrial applications, prompting advancements in green chemistry and catalytic processes. Environmental concerns and regulatory pressures have also driven innovations in sustainable production methods, such as microwave-assisted synthesis and flow chemistry.

From a commercial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)-3-fluorobenzoate is often sought after by contract research organizations (CROs) and pharmaceutical companies specializing in small molecule therapeutics. Its CAS number (2248314-34-1) is frequently queried in chemical databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Additionally, its potential use in OLED materials and organic semiconductors has expanded its appeal beyond life sciences.

Safety and handling of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)-3-fluorobenzoate require standard laboratory precautions, as with most organic intermediates. While not classified as hazardous, proper personal protective equipment (PPE) and ventilation are recommended during handling. Storage conditions typically involve cool, dry environments to maintain stability.

In conclusion, CAS No. 2248314-34-1 represents a compelling example of how fluorinated isoindole derivatives are shaping modern science. Its dual utility in drug development and material innovation underscores its importance in interdisciplinary research. As the scientific community continues to explore its properties, this compound is poised to remain a focal point in cutting-edge chemistry and biotechnology.